![molecular formula C21H32N2O3 B3949604 N-cycloheptyl-1-(2-hydroxy-3-methoxybenzyl)-4-piperidinecarboxamide](/img/structure/B3949604.png)
N-cycloheptyl-1-(2-hydroxy-3-methoxybenzyl)-4-piperidinecarboxamide
Overview
Description
N-cycloheptyl-1-(2-hydroxy-3-methoxybenzyl)-4-piperidinecarboxamide, also known as CM-157, is a novel compound that has been studied for its potential therapeutic applications. It belongs to the class of piperidinecarboxamide compounds and has been found to have interesting pharmacological properties.
Mechanism of Action
The exact mechanism of action of N-cycloheptyl-1-(2-hydroxy-3-methoxybenzyl)-4-piperidinecarboxamide is not fully understood. However, it has been suggested that it may act on the cholinergic system in the brain, which is involved in cognitive function. It may also act on the serotonin and dopamine systems, which are involved in mood regulation.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which is important for cognitive function. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of N-cycloheptyl-1-(2-hydroxy-3-methoxybenzyl)-4-piperidinecarboxamide is that it has been extensively studied in animal models, and its pharmacological properties have been well characterized. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to develop as a therapeutic agent.
Future Directions
There are a number of future directions for research on N-cycloheptyl-1-(2-hydroxy-3-methoxybenzyl)-4-piperidinecarboxamide. One area of interest is its potential use in the treatment of Alzheimer's disease, as it has been shown to improve cognitive function in animal models. Another area of interest is its potential use in the treatment of depression and anxiety disorders, as it has been shown to have anxiolytic and antidepressant effects. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
N-cycloheptyl-1-(2-hydroxy-3-methoxybenzyl)-4-piperidinecarboxamide has been studied extensively for its potential therapeutic applications. It has been found to have neuroprotective effects, and has been shown to improve cognitive function in animal models of Alzheimer's disease. It has also been studied for its potential use in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
N-cycloheptyl-1-[(2-hydroxy-3-methoxyphenyl)methyl]piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N2O3/c1-26-19-10-6-7-17(20(19)24)15-23-13-11-16(12-14-23)21(25)22-18-8-4-2-3-5-9-18/h6-7,10,16,18,24H,2-5,8-9,11-15H2,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOKGGOAWUQWHIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)CN2CCC(CC2)C(=O)NC3CCCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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